2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-11-4-3-5-12(2)16(11)18-15(19)10-20-14-8-6-13(17)7-9-14/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: QGQRSMFSYXIFNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide, also known as diclosulam, is a herbicide that belongs to the sulfonylurea family. It is widely used in agriculture to control broadleaf weeds and grasses. Diclosulam has been shown to be effective in controlling weeds in various crops, including soybean, wheat, corn, and cotton. In addition to its use as a herbicide, diclosulam has also been studied for its potential applications in scientific research.

Mechanism of Action

Diclosulam works by inhibiting the activity of acetolactate synthase (ALS), an enzyme that is essential for the biosynthesis of branched chain amino acids in plants. By inhibiting ALS, 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide prevents the growth and development of weeds, while leaving the crops unharmed.
Biochemical and Physiological Effects:
Diclosulam has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit root growth, reduce photosynthesis, and alter the expression of genes involved in plant growth and development. In addition, 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide has been shown to affect the metabolism of amino acids and carbohydrates in plants.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide is its specificity for ALS, which makes it a useful tool for studying the role of this enzyme in plant growth and development. However, its high toxicity and potential for environmental contamination make it a challenging compound to work with in the laboratory. In addition, its use as a herbicide limits its potential applications in scientific research.

Future Directions

There are several areas of future research that could be explored using 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide. One potential area of research is the development of new herbicides that are more effective and environmentally friendly than current options. Another area of research is the use of 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide as a tool for studying the mechanisms of ALS inhibition and the development of resistance to herbicides. Finally, 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide could be used to study the effects of herbicides on non-target organisms and the environment.

Scientific Research Applications

Diclosulam has been studied for its potential applications in various scientific research areas, including plant biology, biochemistry, and pharmacology. In plant biology, 2-(4-chlorophenoxy)-N-(2,6-dimethylphenyl)acetamide has been used to study the role of auxin signaling in plant growth and development. It has also been used to investigate the mechanisms of action of other herbicides.